Cas no 29812-94-0 (1-Benzylcyclopropan-1-amine hydrochloride)

• Product Name: 1-Benzylcyclopropan-1-amine hydrochloride
• CAS No: 29812-94-0
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 2120569
• PubChem ID: 24206586
• Update Time: 2025-06-08

1-Benzylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzylcyclopropanamine hcl
• 1-benzylcyclopropan-1-amine,hydrochloride
• 1-benzylcyclopropan-1-amine hydrochloride
• 1-Benzylcyclopropanamine hydrochloride
• (1-benzylcyclopropyl)amine hydrochloride
• 1-Benzylcyclopropaneamine hydrochloride
• zlchem 1094
• ZLD0562
• KTRHVKWMJCVUJP-UHFFFAOYSA-N
• NE21578
• 1-(phenylmethyl)cyclopropanamine_hydrochloride
• 1-Benzylcyclopropan-1-amine--hydrogen chloride (1/1)
• Z1723549343
• SCHEMBL1318464
• EN300-142413
• 1-benzylcyclopropan-1-amine;hydrochloride
• 1-Benzylcyclopropanaminehydrochloride
• DTXSID90639863
• AKOS015894572
• DB-328884
• CS-0234488
• KS-7772
• 29812-94-0
• E84733
• 1-Benzylcyclopropan-1-amine hydrochloride

• MDL： MFCD07995729
• Inchi： 1S/C10H13N.ClH/c11-10(6-7-10)8-9-4-2-1-3-5-9;/h1-5H,6-8,11H2;1H
• InChI Key： KTRHVKWMJCVUJP-UHFFFAOYSA-N
• SMILES： Cl.NC1(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-Benzylcyclopropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzylcyclopropan-1-amine hydrochloride

1-Benzylcyclopropan-1-amine Hydrochloride (CAS No. 29812-94-0): An Overview of Its Properties and Applications

1-Benzylcyclopropan-1-amine hydrochloride (CAS No. 29812-94-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzylcyclopropanamine hydrochloride, is characterized by its unique cyclopropane ring structure and a benzyl substituent, which contribute to its distinct chemical and biological properties.

The molecular formula of 1-Benzylcyclopropan-1-amine hydrochloride is C₉H₁₂N·HCl, and its molecular weight is approximately 173.65 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and common organic solvents such as methanol and ethanol. These physical properties make it suitable for various applications in both laboratory and industrial settings.

In the context of medicinal chemistry, 1-Benzylcyclopropan-1-amine hydrochloride has been extensively studied for its potential therapeutic applications. Recent research has focused on its interactions with specific receptors and enzymes, particularly in the central nervous system (CNS). Studies have shown that this compound can modulate the activity of certain neurotransmitters, making it a promising candidate for the development of new drugs targeting neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of 1-Benzylcyclopropan-1-amine hydrochloride on serotonin receptors. The researchers found that the compound exhibited selective binding to serotonin 5-HT_2A receptors, which are implicated in conditions such as depression and anxiety. This selective binding property suggests that 1-Benzylcyclopropan-1-amine hydrochloride could be developed into a novel antidepressant or anxiolytic agent.

Beyond its potential as a therapeutic agent, 1-Benzylcyclopropan-1-amine hydrochloride has also been explored for its utility as a building block in organic synthesis. Its unique cyclopropane ring structure provides a versatile platform for the synthesis of more complex molecules with diverse biological activities. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses.

The synthetic route to produce 1-Benzylcyclopropan-1-amine hydrochloride involves several well-established chemical transformations. One common method involves the reaction of benzyl bromide with cyclopropylamine, followed by treatment with hydrogen chloride to form the hydrochloride salt. This process is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies looking to develop new drug candidates.

In terms of safety and handling, it is important to note that while 1-Benzylcyclopropan-1-amine hydrochloride is not classified as a hazardous material, proper precautions should be taken when handling this compound. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible materials.

The future prospects for 1-Benzylcyclopropan-1-amine hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological mechanisms deepens, it is likely that we will see more innovative uses of this versatile molecule in both pharmaceutical and chemical industries.

In conclusion, 1-Benzylcyclopropan-1-amine hydrochloride (CAS No. 29812-94-0) represents an important compound with significant potential in various scientific and industrial fields. Its unique chemical structure and biological properties make it a valuable tool for researchers working on drug discovery and organic synthesis. As research progresses, we can expect to see more exciting developments surrounding this intriguing molecule.